(S)-tert-butyl 3-(3-methylbutanoyl)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (3S)-3-(3-methylbutanoyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C14H25NO3/c1-10(2)8-12(16)11-6-7-15(9-11)13(17)18-14(3,4)5/h10-11H,6-9H2,1-5H3/t11-/m0/s1
• InChI Key: YTUUBUJBFUTVOQ-NSHDSACASA-N
• Canonical SMILES: CC(C)CC(=O)C1CCN(C1)C(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)CC(=O)[C@H]1CCN(C1)C(=O)OC(C)(C)C
• Molecular Formula: C14H25NO3
• DSSTOX Substance ID: DTXSID30721413
• Molecular Weight: 255.35 g/mol
• CAS RN: 1251570-77-0

Description

(S)-tert-butyl 3-(3-methylbutanoyl)pyrrolidine-1-carboxylate, also known as tert-butyl 3-(3-methylbutanoyl)pyrrolidine-1-carboxylate or TMBPC, is a chemical compound that belongs to the class of pyrrolidine carboxylates. It is widely used in scientific research due to its unique chemical properties and potential applications in various fields.

Scientific Research Applications

Asymmetric Synthesis

A study by Funabiki et al. (2008) demonstrated the asymmetric synthesis of (alphaR)-polyfluoroalkylated prolinols using (S)-tert-butyl 2-(perfluoroalkanoyl)pyrrolidine-1-carboxylate. The reduction of this chiral compound with sodium borohydride or lithium aluminum hydride yielded corresponding (S)-tert-butyl 2-((R)-perfluoro-1-hydroxyalkyl)pyrrolidine-1-carboxylates with excellent diastereoselectivities (up to >98% de) (Funabiki et al., 2008).

Enantioselective Nitrile Anion Cyclization

Chung et al. (2005) described an enantioselective nitrile anion cyclization strategy for synthesizing N-tert-butyl disubstituted pyrrolidines, yielding compounds such as (3S,4R)-1-tert-butyl-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic acid from 2-chloro-1-(2,4-difluorophenyl)-ethanone with 71% overall yield (Chung et al., 2005).

Crystal Structure Analysis

Naveen et al. (2007) synthesized tert-butyl 2-((phenylthio)carbonyl)pyrrolidine-1-carboxylate and characterized its structure using X-ray diffraction studies. This provided insights into the molecular packing and intermolecular hydrogen bonding within the crystal structure of the compound (Naveen et al., 2007).

Supramolecular Arrangement

Samipillai et al. (2016) explored the supramolecular arrangement of substituted oxopyrrolidine analogs, emphasizing the role of weak intermolecular interactions such as C-H⋯O and C-H⋯π in controlling the conformation of molecules and the construction of supramolecular assemblies. This study highlighted the potential of bulky substitutions in forming diverse supramolecular structures even in the absence of strong hydrogen bond donor and acceptor systems (Samipillai et al., 2016).

Functionalized Pyrrolidinone Synthesis

Sasaki et al. (2020) reported an efficient synthesis of highly functionalized 2-pyrrolidinones, demonstrating the utility of tert-butyl 3-cyano-3-cyclopropyl-2-oxopyrrolidine-4-carboxylate in synthesizing a novel series of macrocyclic Tyk2 inhibitors. This work underscores the compound's role in facilitating access to potent and selective macrocyclic inhibitors (Sasaki et al., 2020).